3-(1H-pyrazol-1-yl)-6-[4-(pyrimidine-2-carbonyl)piperazin-1-yl]pyridazine

• IUPAC Name: [4-(6-pyrazol-1-ylpyridazin-3-yl)piperazin-1-yl]-pyrimidin-2-ylmethanone
• InChI: InChI=1S/C16H16N8O/c25-16(15-17-5-1-6-18-15)23-11-9-22(10-12-23)13-3-4-14(21-20-13)24-8-2-7-19-24/h1-8H,9-12H2
• InChI Key: XTAHUFZRBIFUHA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NN=C(C=C2)N3C=CC=N3)C(=O)C4=NC=CC=N4
• Molecular Formula: C16H16N8O
• Molecular Weight: 336.35 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyrazole and pyrimidine rings, followed by the introduction of the piperazine ring. The exact synthetic route would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound, as indicated by its name, is quite complex. It contains a pyrazole ring (a five-membered ring with two nitrogen atoms), a pyrimidine ring (a six-membered ring with two nitrogen atoms), and a piperazine ring (a six-membered ring with two nitrogen atoms). These rings are likely to influence the compound’s reactivity and potential biological activity.

Chemical Reactions Analysis

The chemical reactions involving this compound would be influenced by the presence of the pyrazole, pyrimidine, and piperazine rings. These functional groups are capable of participating in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple nitrogen atoms could make the compound more polar, influencing its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological target. Compounds containing pyrazole, pyrimidine, and piperazine rings have been found to exhibit a wide range of biological activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as how it is handled and used. As with all chemicals, appropriate safety precautions should be taken when handling and using this compound.

Future Directions

Future research on this compound could involve further exploration of its synthesis, as well as investigation of its chemical reactivity and potential biological activity. This could include testing the compound for activity against various biological targets, or studying its behavior in different chemical reactions.